3-(4-fluorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-(2-hydroxy-2-thiophen-2-ylpropyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H18FN3O2S/c1-18(24,16-4-3-9-25-16)11-20-17(23)15-10-14(21-22(15)2)12-5-7-13(19)8-6-12/h3-10,24H,11H2,1-2H3,(H,20,23)
• InChI Key: ZSHUKLMJGMHKKN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)F)(C3=CC=CS3)O
• Molecular Formula: C18H18FN3O2S
• Molecular Weight: 359.4 g/mol

Description

3-(4-fluorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H18FN3O2S and its molecular weight is 359.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound's derivatives have been synthesized and characterized, showing potential in various research fields. For instance, the synthesis and characterization of similar pyrazole derivatives have been explored, revealing their cytotoxic activities against cancer cells, including Ehrlich Ascites Carcinoma (EAC) cells (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014). Additionally, novel Schiff bases using related compounds have shown excellent antimicrobial activity compared to other derivatives (Divyaraj Puthran et al., 2019).

Crystal Structures

The crystal structures of closely related pyrazoline derivatives have been thoroughly investigated. For example, studies on 3,5-bis(4-fluorophenyl)-4,5-dihydropyrazole-1-carboxamide and its thioamide variant have provided insights into their molecular interactions and stability, facilitated by single crystal X-ray diffraction data (J. Jasinski et al., 2012).

Antiproliferative Activities

Research has delved into the antiproliferative activities of pyrazolo[1,5-a]pyrimidines and related Schiff bases, revealing their potential against various human cancer cell lines. These findings are crucial for developing new therapeutic agents (Ashraf S. Hassan et al., 2015).

Analytical Characterization

The analytical characterization of research chemicals, including synthetic cannabinoids that share structural similarities with the compound of interest, has been conducted. This research helps in the correct identification of these chemicals and their differentiation from regioisomers, providing a foundation for further pharmacological exploration (Gavin McLaughlin et al., 2016).

Medicinal Chemistry Applications

The compound's framework has been utilized in the synthesis of fluorescent dyes and in studying cannabinoid receptors, highlighting its versatility in medicinal chemistry. For instance, derivatives have been explored for their high affinity to the cannabinoid CB1 receptor, offering insights into the development of new therapeutic agents (S. Altomonte et al., 2015).